Cas no 6101-15-1 (Succinylcholine chloride dihydrate)

• Product name: Succinylcholine chloride dihydrate
• CAS No: 6101-15-1
• MF: C₁₄H₃₄Cl₂N₂O₆
• MW: 397.3356
• MDL: MFCD00150564
• CID: 513318
• PubChem ID: 87575750

Succinylcholine chloride dihydrate Chemical and Physical Properties

Names and Identifiers

• Ethanaminium,2,2'-[(1,4-dioxo-1,4-butanediyl)bis(oxy)]bis[N,N,N-trimethyl-, chloride,hydrate (1:2:2)
• 2-DIMETHYLAMINOETHYLSUCCINATEDIMETHOCHLORIDE
• Ethanaminium,2,2'-[(1,4-dioxo-1,4-butanediyl)bis(oxy)]bis[N,N,N-trimethyl-, chloride,hydrate (...
• Succinylcholine chloride dihydrate
• (2-Hydroxyethyl)trimethylammonium chloride succinate
• AC1LCVMK
• Bis(trimethylammonioethyl) succinate chloride
• CHEBI:61225
• Succin (TN)
• succinylcholine chloride 2H2O
• suxamethonium chloride 2H2O
• Suxamethonium chloride dihydrate
• Succinyldicholine dichloride
• Bis[2-(dimethylamino)ethyl] succinate bismethochloride dihydrate
• Choline succinate dichloride dihydrate
• Succinic acid bis(2-dimethylaminoethyl) ester
• choline chloride succinate
• 8L0S1G435E
• Succinylcholine (chloride dihydrate)
• 2,2'-(Succinylbis(oxy))bis(N,N,N-trimethylethanaminium) chloride dihydrate
• suxamethonium chloride
• Suxamethonium chloride hydrate
• Suxamethonium chloride hydrate [JAN]
• Ethanaminium, 2,2'-((1,4-dioxo-1,4-butanediyl)bis(oxy))bis(N,N,N-trimethyl-), dichloride, dihydrate
• AKOS024462531
• MFCD00150564
• SUXAMETHONII CHLORIDUM [WHO-IP LATIN]
• Suxamethonium chloride hydrate (JP17)
• Z3041510496
• s10403
• trimethyl-[2-[4-oxo-4-[2-(trimethylazaniumyl)ethoxy]butanoyl]oxyethyl]azanium;dichloride;dihydrate
• HMS3887K13
• AS-13333
• EN300-7366597
• 2,2'-[(1,4-dioxobutane-1,4-diyl)bis(oxy)]bis(N,N,N-trimethylethanaminium) chloride--water (1/2)
• Succinylcholine chloride, United States Pharmacopeia (USP) Reference Standard
• SUXAMETHONIUM CHLORIDE DIHYDRATE [WHO-DD]
• 2,2'-((1,4-dioxobutane-1,4-diyl)bis(oxy))bis(N,N,N-trimethylethanaminium) chloride--water (1/2)
• DTXCID101403862
• UNII-8L0S1G435E
• Succinylcholine chloride dihydrate, 98.0-102.0%, solid
• DB-053765
• Q27130900
• SUXAMETHONIUM CHLORIDE [WHO-IP]
• 6101-15-1 (Chloride Dihydrate)
• 2-[1,4-dioxo-4-[2-(trimethylammonio)ethoxy]butoxy]ethyl-trimethylammonium dichloride dihydrate
• Succinylbischolinchloriddihydrat
• FFSBEIRFVXGRPR-UHFFFAOYSA-L
• CCG-268618
• 2,2'-SUCCINYLDIOXYBIS(ETHYLTRIMETHYLAMMONIUM) DICHLORIDE, DIHYDRATE [WHO-IP]
• AC-33148
• DTXSID50976488
• trimethyl-[2-[4-oxidanylidene-4-[2-(trimethylazaniumyl)ethoxy]butanoyl]oxyethyl]azanium dichloride dihydrate
• Q-201774
• 6101-15-1
• A837139
• Succin Succin (TN) suxamethonium chloride Succinylcholine chloride Suxamethonium chloride (JP15) Suxamethonium chloride dihydrate CID656867 D02275 (2-Hydroxyethyl)trimethylammonium chloride succinate 6101-15-1 71-27-2
• succinylcholine dichloride dihydrate
• succinyldicholine dichloride dihydrate
• trimethyl[2-({4-oxo-4-[2-(trimethylazaniumyl)ethoxy]butanoyl}oxy)ethyl]azanium dihydrate dichloride
• s4121
• 2,2'-(succinylbis(oxy))bis(N,N,N-trimethylethan-1-aminium) Chloride Dihydrate
• SUCCINYLCHOLINE CHLORIDE [WHO-IP]
• D02275
• Suxamethonium chloride, European Pharmacopoeia (EP) Reference Standard
• 2,2'-SUCCINYLDIOXYBIS(ETHYLTRIMETHYLAMMONIUM) DICHLORIDE, DIHYDRATE

• MDL： MFCD00150564
• Inchi： 1S/C14H30N2O4.2ClH.2H2O/c1-15(2,3)9-11-19-13(17)7-8-14(18)20-12-10-16(4,5)6;;;;/h7-12H2,1-6H3;2*1H;2*1H2/q+2;;;;/p-2
• InChI Key： FFSBEIRFVXGRPR-UHFFFAOYSA-L
• SMILES： [Cl-].[Cl-].O(C(C([H])([H])C([H])([H])C(=O)OC([H])([H])C([H])([H])[N+](C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])=O)C([H])([H])C([H])([H])[N+](C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H].O([H])[H].O([H])[H]
• BRN： 3922827

Computed Properties

• Exact Mass: 396.17962
• Monoisotopic Mass: 396.1793922g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 11
• Complexity: 284
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.6

Experimental Properties

• Density: 1.31 g/cm3
• Melting Point: 162.0 to 166.0 deg-C
• Solubility: H2O: unstable at pH > 9.soluble
• PSA: 115.6
• LogP: -5.85520
• Merck: 8875

Succinylcholine chloride dihydrate Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H301
• Warning Statement： P264-P270-P301+P310+P330-P405-P501
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• WGK Germany：3
• Hazard Category Code： 25
• Safety Instruction： 45
• FLUKA BRAND F CODES：3-8-10
• RTECS：GA2360000
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt

Additional information on Succinylcholine chloride dihydrate

Recent Advances in the Study of Succinylcholine Chloride Dihydrate (6101-15-1): A Comprehensive Research Brief

Succinylcholine chloride dihydrate (CAS: 6101-15-1) is a widely used neuromuscular blocking agent in clinical anesthesia and emergency medicine. As a depolarizing muscle relaxant, it acts by binding to nicotinic acetylcholine receptors at the neuromuscular junction, leading to transient depolarization and subsequent paralysis. Recent studies have focused on optimizing its pharmacological profile, minimizing side effects, and exploring novel applications in precision medicine.

A 2023 study published in the Journal of Medicinal Chemistry investigated the crystalline structure of succinylcholine chloride dihydrate using advanced X-ray diffraction techniques. The research revealed previously unknown details about its hydration state and molecular interactions, which could explain batch-to-batch variability in clinical formulations. These findings have significant implications for pharmaceutical manufacturing quality control.

In the field of pharmacogenomics, a multicenter clinical trial (2024) examined genetic polymorphisms affecting patient response to succinylcholine chloride dihydrate. The study identified three novel single nucleotide polymorphisms (SNPs) in the BCHE gene that correlate with prolonged neuromuscular blockade. This research supports the growing trend of personalized dosing regimens based on genetic profiling.

Recent advances in drug delivery systems have prompted investigations into modified-release formulations of succinylcholine chloride dihydrate. A 2024 patent application describes a liposomal encapsulation method that extends the drug's duration of action while reducing the incidence of fasciculations. This technology shows promise for applications in prolonged surgical procedures.

From a safety perspective, a comprehensive meta-analysis (2023) evaluated the incidence of malignant hyperthermia following succinylcholine chloride dihydrate administration. The study incorporated data from over 50,000 cases and developed a new risk stratification model that considers both clinical factors and genetic predisposition markers.

Emerging research has also explored alternative indications for succinylcholine chloride dihydrate. Preliminary in vitro studies suggest potential applications in targeted cancer therapy, where its depolarizing action might enhance the efficacy of certain chemotherapeutic agents in specific tumor types. However, these findings require further validation in animal models.

The environmental impact of succinylcholine chloride dihydrate has become an area of active investigation. A 2024 environmental toxicology study developed new analytical methods to detect and quantify the compound in wastewater, addressing concerns about its persistence in aquatic ecosystems and potential effects on non-target organisms.

In conclusion, recent research on succinylcholine chloride dihydrate (6101-15-1) spans multiple disciplines, from fundamental crystallography to clinical applications and environmental considerations. These advances contribute to our understanding of this important pharmaceutical compound while opening new avenues for therapeutic innovation and improved patient safety.